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Compound of Interest

5-amino-2-
Compound Name: _ ) )
(trifluoromethoxy)benzoic Acid

cat. No.: B3035288

An In-Depth Technical Guide to 2-Amino-5-(trifluoromethoxy)benzoic Acid: Structure,
Synthesis, and Application

Introduction

2-Amino-5-(trifluoromethoxy)benzoic acid, also known by its synonym 5-
(trifluoromethoxy)anthranilic acid, is an important fluorinated aromatic compound. Identified by
its CAS Number 83265-56-9, this molecule serves as a critical building block in the synthesis of
complex organic molecules, particularly within the pharmaceutical and materials science
sectors.[1] Its structure, which combines a benzoic acid, an aniline, and a trifluoromethoxy
group, offers a unique combination of reactivity and physicochemical properties that are highly
valued in modern medicinal chemistry.

The trifluoromethoxy (-OCFs3) group is a key feature, imparting enhanced lipophilicity and
metabolic stability to molecules.[2] These characteristics are crucial in drug design for
improving a compound's pharmacokinetic profile, such as its ability to cross cellular
membranes and resist metabolic breakdown in the body.[2][3] This guide provides a detailed
overview of the structure, properties, synthesis, and applications of 2-amino-5-
(trifluoromethoxy)benzoic acid for professionals in research and drug development.

Molecular Structure and Physicochemical
Properties
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The molecule consists of a benzene ring substituted with three functional groups: a carboxylic
acid (-COOH) at position 1, an amino group (-NHz) at position 2, and a trifluoromethoxy group
(-OCFs3) at position 5. This specific arrangement of an amino group ortho to a carboxylic acid

defines it as an anthranilic acid derivative.
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Reaction Mechanism

Ar-NO2

Key

Ar = 5-(trifluoromethoxy)benzoic acid ring
Intermediates: Nitrosoarene, Phenylhydroxylamine
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Representative Synthetic Transformation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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